N-(4-butylphenyl)-2-{2,4-dioxo-3-[(pyridin-4-yl)methyl]-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}acetamide

• IUPAC Name: N-(4-butylphenyl)-2-[2,4-dioxo-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C25H25N5O3/c1-2-3-5-18-7-9-20(10-8-18)28-22(31)17-29-21-6-4-13-27-23(21)24(32)30(25(29)33)16-19-11-14-26-15-12-19/h4,6-15H,2-3,5,16-17H2,1H3,(H,28,31)
• InChI Key: SCIHUNNISYWUSX-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=NC=C4)N=CC=C3
• Molecular Formula: C25H25N5O3
• Molecular Weight: 443.5 g/mol

Description

The compound is a complex organic molecule that contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and an amide group, which is a carbonyl (a carbon double-bonded to an oxygen) adjacent to a nitrogen. Pyrimidine rings are found in many important natural and synthetic biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. This can be analyzed using methods such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. For example, the amide group might participate in hydrolysis or condensation reactions, while the pyrimidine ring might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. These might include its solubility in various solvents, its melting and boiling points, and its spectral properties.

Mechanism of Action

The mechanism of action of this compound would depend on its biological activity. Pyrimidine derivatives are known to have various biological activities, such as acting as antagonists of certain receptors or inhibiting certain enzymes.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety measures should be taken when handling it, including using appropriate personal protective equipment and following safe laboratory practices.

Future Directions

Future research on this compound might involve studying its biological activity in more detail, developing more efficient synthesis methods, or investigating its potential applications in medicine or other fields.